Cas no 32040-06-5 (1-(3-Methoxyphenyl)piperidine)

• Product Name: 1-(3-Methoxyphenyl)piperidine
• CAS No: 32040-06-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD00094104
• CID: 292974
• PubChem ID: 605725
• Update Time: 2025-05-20

1-(3-Methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)piperidine
• Piperidine, 1-(3-methoxyphenyl)-
• AKOS015907930
• 32040-06-5
• SCHEMBL3035322
• DTXSID10345595
• CHEMBL4574230
• MFCD00094104
• SB41137
• 3-methoxyphenylpiperidine
• N-(3-methoxyphenyl)piperidine
• 1-(3-Methoxyphenyl)piperidine #
• Piperidine, N-[3-methoxyphenyl]-
• BS-28083
• 3-Piperidinoanisole

• MDL： MFCD00094104
• Inchi： 1S/C12H17NO/c1-14-12-7-5-6-11(10-12)13-8-3-2-4-9-13/h5-7,10H,2-4,8-9H2,1H3
• InChI Key： GZGYOLIWTUXMAR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1CCCCC1

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(3-Methoxyphenyl)piperidine

Comprehensive Overview of 1-(3-Methoxyphenyl)piperidine (CAS No. 32040-06-5): Properties, Applications, and Research Insights

1-(3-Methoxyphenyl)piperidine (CAS No. 32040-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a piperidine ring linked to a 3-methoxyphenyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₇NO, and molecular weight of 191.27 g/mol make it a subject of interest for researchers exploring central nervous system (CNS) drug development and neuropharmacology.

In recent years, the demand for piperidine derivatives like 1-(3-Methoxyphenyl)piperidine has surged, driven by their potential applications in medicinal chemistry. Searches for "piperidine-based scaffolds" and "methoxy-substituted phenyl compounds" have spiked, reflecting the compound's relevance in designing novel therapeutics. Its structural motif is frequently explored in studies targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with trends in precision medicine and drug repurposing.

The synthesis of 1-(3-Methoxyphenyl)piperidine typically involves reductive amination or N-alkylation protocols, with optimization for yield and purity being a common research focus. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its identity, addressing frequent queries like "how to characterize piperidine derivatives" or "CAS 32040-06-5 analytical methods." These methodologies ensure compliance with Good Laboratory Practices (GLP), a topic highly searched in pharmaceutical quality control circles.

Beyond pharmaceuticals, 1-(3-Methoxyphenyl)piperidine finds niche applications in material science, particularly in designing liquid crystals and organic semiconductors. Its electron-donating methoxy group enhances solubility and modulates electronic properties, making it valuable for optoelectronic devices. This dual utility in life sciences and advanced materials answers growing searches for "multifunctional chemical building blocks."

Environmental and safety profiles of CAS 32040-06-5 are also critical discussion points. Researchers emphasize green chemistry approaches to synthesize such compounds, reducing waste and energy consumption—a response to popular queries like "sustainable synthesis of heterocycles." Regulatory databases (e.g., REACH) provide guidelines for handling, though the compound is not classified under hazardous categories, per current data.

In conclusion, 1-(3-Methoxyphenyl)piperidine exemplifies the intersection of chemical innovation and applied research. Its adaptability across drug discovery, material engineering, and methodology development ensures its prominence in scientific literature, catering to evolving industrial and academic needs.